Cas no 1213430-76-2 ((3R)-3-AMINO-3-(5-CHLORO-3-METHYLPHENYL)PROPANENITRILE)

• Product Name: (3R)-3-AMINO-3-(5-CHLORO-3-METHYLPHENYL)PROPANENITRILE
• CAS No: 1213430-76-2
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 5593516
• PubChem ID: 55273939
• Update Time: 2025-05-24

(3R)-3-AMINO-3-(5-CHLORO-3-METHYLPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(5-CHLORO-3-METHYLPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-3-chloro-5-methyl-, (βR)-
• 1213430-76-2
• AKOS006323398
• N15129

• Inchi： 1S/C10H11ClN2/c1-7-4-8(6-9(11)5-7)10(13)2-3-12/h4-6,10H,2,13H2,1H3/t10-/m1/s1
• InChI Key： HCZQJCZSQSSAIN-SNVBAGLBSA-N
• SMILES： C(#N)C[C@@H](N)C1=CC(Cl)=CC(C)=C1

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Additional information on (3R)-3-AMINO-3-(5-CHLORO-3-METHYLPHENYL)PROPANENITRILE

Introduction to (3R)-3-AMINO-3-(5-CHLORO-3-METHYLPHENYL)PROPANENITRILE (CAS No. 1213430-76-2)

(3R)-3-AMINO-3-(5-CHLORO-3-METHYLPHENYL)PROPANENITRILE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1213430-76-2, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery. The unique structural features of this molecule, particularly its chiral center and aromatic substituents, contribute to its potential therapeutic applications.

The chemical structure of (3R)-3-AMINO-3-(5-CHLORO-3-METHYLPHENYL)PROPANENITRILE consists of a propenenitrile backbone substituted with an amino group and a phenyl ring bearing chlorine and methyl substituents. This arrangement not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The presence of the chiral center at the third carbon atom is particularly noteworthy, as it allows for the existence of enantiomers, which can exhibit different pharmacological profiles.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds for medicinal applications. The stereochemistry of (3R)-3-AMINO-3-(5-CHLORO-3-METHYLPHENYL)PROPANENITRILE makes it an attractive subject for studying the impact of molecular geometry on biological activity. Research has shown that the (R)-enantiomer can possess unique pharmacodynamic properties compared to its (S)-counterpart, which is crucial for optimizing drug efficacy and minimizing side effects.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and pain. Preclinical studies have indicated that derivatives of propenenitrile structures can interact with specific enzymes and receptors involved in these pathways. For instance, modifications to the amino group and phenyl ring can enhance binding affinity or selectivity, leading to more targeted therapeutic effects. This has sparked interest among researchers looking to develop novel anti-inflammatory agents.

The phenyl ring in (3R)-3-AMINO-3-(5-CHLORO-3-METHYLPHENYL)PROPANENITRILE is particularly significant due to its ability to engage in π-stacking interactions with biological targets. These interactions are commonly observed in drug molecules and can contribute to improved binding stability and efficacy. The chloro and methyl substituents further enhance the compound's structural complexity, potentially allowing for multiple binding modes with biological targets. This versatility makes it a promising scaffold for structure-based drug design.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like (3R)-3-AMINO-3-(5-CHLORO-3-METHYLPHENYL)PROPANENITRILE. Modern techniques such as asymmetric hydrogenation and transition metal-catalyzed reactions have made it possible to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These synthetic methodologies not only improve yield but also allow for rapid exploration of structural analogs, facilitating the discovery of more effective drug candidates.

The pharmacokinetic properties of this compound are also under investigation. Studies have begun to explore how modifications to the propenenitrile core influence metabolic stability, solubility, and distribution within the body. Understanding these properties is critical for determining the optimal dosing regimen and predicting potential drug-drug interactions. Advanced computational models are being employed to predict pharmacokinetic behavior, which can accelerate the development process.

In conclusion, (3R)-3-amino-3-(5-chloro-3-methylphenyl)propenenitrile (CAS No. 1213430-76-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, including its chiral center and aromatic substituents, make it a valuable scaffold for developing novel therapeutic agents. Ongoing research into its biological activities and pharmacokinetic properties continues to uncover new possibilities for its application in medicine.